Cas no 449778-69-2 (3-2-(4-Bromo-2-fluorophenoxy)phenylacrylic Acid)

• Product Name: 3-2-(4-Bromo-2-fluorophenoxy)phenylacrylic Acid
• CAS No: 449778-69-2
• Molecular Formula: C₁₅H₁₀O₃FBr
• Molecular Weight: 337.14
• CID: 3166055
• PubChem ID: 5399143

3-2-(4-Bromo-2-fluorophenoxy)phenylacrylic Acid Properties

Names and Identifiers

• 3-2-(4-Bromo-2-fluorophenoxy)phenylacrylic Acid
• (E)-3-[2-(4-bromo-2-fluorophenoxy)phenyl]prop-2-enoic acid
• (2E)-3-[2-(4-bromo-2-fluorophenoxy)phenyl]prop-2-enoic acid
• AKOS005069844
• (E)-3-(2-(4-bromo-2-fluorophenoxy)phenyl)acrylic acid
• 1P-099
• 449778-69-2
• MFCD01814603
• CS-0452691
• 3-[2-(4-Bromo-2-fluorophenoxy)phenyl]acrylic acid
• (e)-3-[2-(4-bromo-2-fluorophenoxy)phenyl]-2-propenoic acid
• 3-[2-(4-bromo-2-fluoro-phenoxy)-phenyl]-acrylic acid
• 3-(2-(4-Bromo-2-fluorophenoxy)phenyl)acrylicacid
• 3-(2-(4-Bromo-2-fluorophenoxy)phenyl)acrylic acid

• MDL： MFCD01814603
• InChIKey： VDHMQMOFCCSGMC-VMPITWQZSA-N
• Inchi： InChI=1S/C15H10BrFO3/c16-11-6-7-14(12(17)9-11)20-13-4-2-1-3-10(13)5-8-15(18)19/h1-9H,(H,18,19)/b8-5+
• SMILES： C1=CC=C(C(=C1)/C=C/C(=O)O)OC2=C(C=C(C=C2)Br)F

Computed Properties

• Exact Mass: 335.97973Da
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 4
• Monoisotopic Mass: 335.97973Da
• Heavy Atom Count: 20
• Complexity: 361
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 4.2
• Topological Polar Surface Area: 46.5Ų

Experimental Properties

• Melting Point: 219-221°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Diphenylethers Bromodiphenyl ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Bromodiphenyl ethers